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Compound of Interest

Compound Name: Calol

Cat. No.: B8817810 Get Quote

Technical Support Center: Anhydrous Calcium
Chloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address the common issue of clumping in anhydrous calcium chloride during

storage. The information is tailored for researchers, scientists, and drug development

professionals to ensure the integrity of their experiments.

Troubleshooting Guide
Issue: Anhydrous Calcium Chloride has formed clumps
or a solid mass in the container.
This guide will walk you through a systematic process to identify the cause, rectify the situation,

and prevent future occurrences.
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Start: Clumped
Anhydrous CaCl2
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Assess Severity of
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Light Clumping/
Friable LumpsMinor

Hard, Solid Mass
Severe

Mechanical Break-up:
- Gently tap or roll container
- Use a clean, dry spatula

to break clumps

Is the material
salvageable for

non-critical applications?

Investigate Root Cause

Dissolve in a known
volume of solvent to

create a stock solution.
(Note: Exothermic reaction)

Yes

Dispose of according to
institutional guidelines

No

Review Storage Conditions:
- Location (cool, dry, well-ventilated)

- Temperature & Humidity Logs

Inspect Container Integrity:
- Seal tightness

- Cracks or damage

Evaluate Handling Procedures:
- Exposure time to ambient air

- Sealing after use

Implement Corrective Actions

Improve Storage:
- Relocate to a controlled environment

- Use desiccants in storage area

Replace Container:
- Use airtight, corrosion-resistant
containers (e.g., polyethylene)

Refine Handling Protocols:
- Minimize exposure time

- Use a glove box for highly
sensitive applications

End: Problem
Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for clumped anhydrous calcium chloride.

Frequently Asked Questions (FAQs)
Q1: What causes anhydrous calcium chloride to clump?

A1: Anhydrous calcium chloride is highly hygroscopic and deliquescent, meaning it readily

absorbs moisture from the atmosphere.[1][2][3] When exposed to air, it will absorb water vapor,

forming hydrates (hydrated calcium chloride).[1] This process can cause the particles to stick

together, leading to clumping or caking. If exposed to enough moisture, it will continue to

absorb water until it dissolves itself, forming a liquid brine.[2][4]

Q2: What are the ideal storage conditions to prevent clumping?

A2: To prevent clumping, anhydrous calcium chloride should be stored in a cool, dry, and well-

ventilated area.[5] It is crucial to keep it in a tightly sealed, airtight container to minimize

exposure to humidity.[3][6] The recommended storage temperature is typically between 15-

25°C (59-77°F), and the relative humidity should be kept below 50%.[6][7]

Q3: What type of container is best for storing anhydrous calcium chloride?

A3: Use containers made of corrosion-resistant materials. Polyethylene or polypropylene

containers are good options.[5] Avoid using aluminum or galvanized containers. Ensure the
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container has a secure, airtight seal to prevent moisture ingress.

Q4: My anhydrous calcium chloride has already clumped. Can I still use it?

A4: If the clumping is minor, the material can often be salvaged. Lightly caked product may be

broken up by gently tapping or rolling the closed container.[8] For harder clumps, a clean, dry

spatula can be used. However, forceful hammering is not recommended due to the risk of flying

particles.[8][9] If the material has formed a hard, solid mass, it may be difficult to use accurately

in its solid form. In such cases, you might consider dissolving the entire caked mass in a known

volume of a suitable solvent to create a stock solution, being mindful that this dissolution is an

exothermic process.[8] For applications requiring precise amounts of the anhydrous solid, it is

best to use a fresh, unclumped supply.

Q5: How can I handle anhydrous calcium chloride during an experiment to minimize moisture

absorption?

A5: Minimize the time the container is open to the atmosphere. Work in a low-humidity

environment if possible, such as under a fume hood with good airflow or in a glove box for

highly sensitive applications. Promptly and securely reseal the container immediately after

dispensing the required amount.

Q6: Are there any additives that can prevent clumping?

A6: Yes, anti-caking agents can be used. These substances work by absorbing excess

moisture or by coating the particles to make them water-repellent. Common anti-caking agents

include silica and calcium stearate.[6] However, the addition of any substance should be

carefully considered based on the specific requirements of your experiment, as it may interfere

with your results.

Quantitative Data
The rate of moisture absorption by anhydrous calcium chloride is significantly influenced by

relative humidity (RH) and temperature. Below is a summary of data illustrating these

relationships.

Table 1: Hygroscopicity of Calcium Chloride at Various Relative Humidities (Simulated Data)
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Environmental Relative Humidity (%RH) Hygroscopicity (%)

30 30

50 50

70 70

80 85

90 100

Note: This data is simulated based on experimental conditions and is for illustrative purposes.

The hygroscopicity percentage indicates the amount of moisture the material can absorb

relative to its own weight under the given conditions.[1]

Table 2: Dynamic Vapor Sorption of Anhydrous CaCl₂ at Different Temperatures

Temperature Point of Deliquescence (RH %)

20°C (68°F) ~29%

30°C (86°F) ~22%

40°C (104°F) ~18%

Source: Adapted from dynamic vapor sorption isotherm curves. The Point of Deliquescence is

the RH at which the material begins to absorb a significant amount of moisture and dissolve.

Experimental Protocols
Protocol 1: Determination of Critical Relative Humidity
(CRH)
This protocol outlines a method to determine the critical relative humidity at which anhydrous

calcium chloride begins to absorb moisture.
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Start: Prepare Saturated
Salt Solutions

Accurately weigh a sample
of anhydrous CaCl2 into
a pre-weighed container.

Place samples in desiccators
containing different saturated

salt solutions to create
controlled RH environments.

Allow samples to equilibrate
for a set period (e.g., 24-48 hours)

at a constant temperature.

Remove samples and
immediately reweigh to

determine mass change.

Calculate the percentage
of water absorbed.

Plot percentage water
absorbed vs. relative humidity.

Identify the CRH as the
RH at which a sharp

increase in mass is observed.
End: CRH Determined

Click to download full resolution via product page

Caption: Experimental workflow for determining Critical Relative Humidity.

Methodology:

Preparation of Controlled Humidity Environments: Prepare a series of desiccators, each

containing a saturated solution of a different salt to maintain a specific and constant relative

humidity.

Sample Preparation: Place a precisely weighed amount of anhydrous calcium chloride (e.g.,

1-2 grams) in a shallow, pre-weighed dish.

Exposure: Place one sample dish in each of the prepared desiccators.

Equilibration: Allow the samples to equilibrate at a constant temperature for a defined period

(e.g., 24 to 48 hours).

Measurement: After the equilibration period, quickly remove each sample and reweigh it to

determine the change in mass due to water absorption.

Analysis: Calculate the percentage of water absorbed for each sample. Plot the percentage

of water absorbed against the relative humidity of the desiccators. The CRH is the point on

the graph where a sharp increase in water absorption is observed.

Protocol 2: Evaluating the Effectiveness of an Anti-
Caking Agent
This protocol provides a method to assess the performance of an anti-caking agent mixed with

anhydrous calcium chloride.

Methodology:
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Sample Preparation:

Prepare a control sample of anhydrous calcium chloride.

Prepare one or more test samples by thoroughly mixing anhydrous calcium chloride with a

predetermined concentration of an anti-caking agent (e.g., 0.5%, 1%, 2% w/w).

Caking Induction:

Place a known mass of each sample into separate, identical containers.

Subject the samples to controlled cycles of elevated humidity and temperature, followed

by periods of lower humidity and temperature, to simulate storage conditions that promote

caking. A typical cycle might involve 24 hours at 75% RH and 40°C, followed by 24 hours

at 40% RH and 20°C.

Assessment of Caking:

After a set number of cycles, visually inspect the samples for the degree of clumping.

Quantify the caking tendency by measuring the force required to break the caked material

using a texture analyzer or a penetrometer.

Alternatively, a simple sieve test can be performed. The amount of material that passes

through a specific mesh size after a standardized shaking procedure is inversely

proportional to the degree of caking.

Analysis: Compare the results from the test samples with the control sample to determine

the effectiveness of the anti-caking agent at different concentrations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

